1,6-dimethyl-4-((1-((4-(trifluoromethoxy)phenyl)sulfonyl)azetidin-3-yl)oxy)pyridin-2(1H)-one

• IUPAC Name: 1,6-dimethyl-4-[1-[4-(trifluoromethoxy)phenyl]sulfonylazetidin-3-yl]oxypyridin-2-one
• InChI: InChI=1S/C17H17F3N2O5S/c1-11-7-13(8-16(23)21(11)2)26-14-9-22(10-14)28(24,25)15-5-3-12(4-6-15)27-17(18,19)20/h3-8,14H,9-10H2,1-2H3
• InChI Key: WHHXHTOYPQNACI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1C)OC2CN(C2)S(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C17H17F3N2O5S
• Molecular Weight: 418.4 g/mol

Description

1,6-dimethyl-4-((1-((4-(trifluoromethoxy)phenyl)sulfonyl)azetidin-3-yl)oxy)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C17H17F3N2O5S and its molecular weight is 418.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Properties

• Synthesis of Fluorinated Polyamides : The compound is used in synthesizing new fluorinated polyamides containing pyridine and sulfone moieties, which are amorphous, soluble in organic solvents, and have high thermal stability and mechanical strength. These properties make them potentially useful in various industrial applications (Xiao-Ling Liu et al., 2013).

• Amphotropic Liquid-Crystalline and Photoluminescence Properties : Novel poly(pyridinium salt)s with oxyalkylene moieties exhibiting amphotropic liquid-crystalline and photoluminescence properties have been synthesized using similar compounds. These materials have potential applications in optoelectronics and photonics (P. Bhowmik et al., 2008).

Chemical Synthesis and Drug Development

• Synthesis of Antimicrobial and Antitubercular Agents : The compound is used in the synthesis of pyrimidine-azetidinone analogues with observed antimicrobial, antitubercular activities, suggesting its potential in developing new antibacterial and antitubercular drugs (M. Chandrashekaraiah et al., 2014).

• Antibacterial Compound Synthesis : Research has explored the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, with applications as antibacterial agents. This demonstrates the compound's role in creating new antibacterial solutions (M. E. Azab et al., 2013).

Advanced Applications in Biochemistry

• Molecular Dynamics Studies for Drug Reactivation : The compound is involved in studies for reversing the aging process of organophosphorus inhibited acetylcholinesterase (AChE), indicating its potential in treating organophosphate poisoning and related conditions (N. Chandar et al., 2014).

• Cancer Research : Research into substituted 1,3,4-oxadiazolyl tetrahydropyridines as anticancer agents includes the use of related compounds, indicating its potential in developing new cancer therapies (K. Redda & Madhavi Gangapuram, 2007).